Stachybotramide
Stachybotramide
Stachybotramide is a natural product found in Stachybotrys cylindrospora with data available.
Brand Name:
Vulcanchem
CAS No.:
149598-71-0
VCID:
VC21254310
InChI:
InChI=1S/C25H35NO5/c1-14-5-6-19-23(2,3)20(29)7-8-24(19,4)25(14)12-16-18(28)11-15-17(21(16)31-25)13-26(9-10-27)22(15)30/h11,14,19-20,27-29H,5-10,12-13H2,1-4H3/t14-,19+,20-,24+,25-/m1/s1
SMILES:
CC1CCC2C(C(CCC2(C13CC4=C(C=C5C(=C4O3)CN(C5=O)CCO)O)C)O)(C)C
Molecular Formula:
C25H35NO5
Molecular Weight:
429.5 g/mol
Stachybotramide
CAS No.: 149598-71-0
Cat. No.: VC21254310
Molecular Formula: C25H35NO5
Molecular Weight: 429.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Stachybotramide is a natural product found in Stachybotrys cylindrospora with data available. |
|---|---|
| CAS No. | 149598-71-0 |
| Molecular Formula | C25H35NO5 |
| Molecular Weight | 429.5 g/mol |
| IUPAC Name | (3R,4aS,7R,8R,8aS)-3,4'-dihydroxy-7'-(2-hydroxyethyl)-4,4,7,8a-tetramethylspiro[2,3,4a,5,6,7-hexahydro-1H-naphthalene-8,2'-3,8-dihydrofuro[2,3-e]isoindole]-6'-one |
| Standard InChI | InChI=1S/C25H35NO5/c1-14-5-6-19-23(2,3)20(29)7-8-24(19,4)25(14)12-16-18(28)11-15-17(21(16)31-25)13-26(9-10-27)22(15)30/h11,14,19-20,27-29H,5-10,12-13H2,1-4H3/t14-,19+,20-,24+,25-/m1/s1 |
| Standard InChI Key | ZHECNBLIOXZXBL-TUJJLKMMSA-N |
| Isomeric SMILES | C[C@@H]1CC[C@@H]2[C@@]([C@@]13CC4=C(C=C5C(=C4O3)CN(C5=O)CCO)O)(CC[C@H](C2(C)C)O)C |
| SMILES | CC1CCC2C(C(CCC2(C13CC4=C(C=C5C(=C4O3)CN(C5=O)CCO)O)C)O)(C)C |
| Canonical SMILES | CC1CCC2C(C(CCC2(C13CC4=C(C=C5C(=C4O3)CN(C5=O)CCO)O)C)O)(C)C |
| Appearance | Powder |
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